Cas no 590-18-1 (cis-2-Butene)

cis-2-Butene Properties

Names and Identifiers

• cis-2-Butene
• (Z)-But-2-ene
• (2Z)-2-Butene
• (Z)-2-Butene
• (Z)-2-C4H8
• 2-Butene, (2Z)-
• 2-Butene, cis-
• Butene-2, cis-
• cis-1,2-Dimethylethylene
• cis-2-Butylene
• cis-Butene
• UNII-L35ORC9C05
• MFCD00064458
• beta-cis-Butylene
• Q11855353
• High-boiling butene-2
• (2Z)-but-2-ene
• cis-2-Butene, >=99%
• 590-18-1
• cis-But-2-ene
• cis-But-2-en
• CIS-2-BUTENE [HSDB]
• EINECS 209-673-7
• CHEBI:48366
• 2-BUTENE (Z)-FORM
• 107-01-7
• L35ORC9C05
• HSDB 5704
• z-but-2-ene
• ethyl2-(6-aminopyrazin-2-yl)acetate
• .BETA.-BUTYLENE, Z-
• 2-BUTENE, (Z)-
• DTXSID0027224
• B0690
• 2-Butene-cis
• cis-Butylene
• MFCD00009294
• 2-BUTENE
• Z-.BETA.-BUTYLENE
• 2-BUTENE (Z)-FORM [MI]
• +Expand

• MDL： MFCD00009294
• InChIKey： IAQRGUVFOMOMEM-ARJAWSKDSA-N
• Inchi： 1S\/C4H8\/c1-3-4-2\/h3-4H,1-2H3\/b4-3-
• SMILES： C/C=C\C

Computed Properties

• Exact Mass: 56.06264
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 56.062600255g/mol
• Heavy Atom Count: 4
• Complexity: 15.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: log Kow = 1.85 (mixture of 70% cis- and 30% trans-2-Butene)
• PSA: 0
• Merck: 1520
• Refractive Index: 1.3842
• Boiling Point: 3.7 ºC
• Melting Point: -139 ºC
• Vapor Pressure: 1414 mm Hg ( 21 °C)
• Flash Point: -12 ºC
• Color/Form: Colorless compressed or liquefied gas [1]
• Stability/Shelf Life: Stable, but prone to polymerization in the presence of suitable catalysts. Extremely flammable. Readily forms explosive mixtures with air. Can lead to flash fires. Incompatible with strong oxidizing agents, halogens, halogen acids, magnesium perchlorate.
• Solubility: Insoluble in water, soluble in most organic solvents [14]
• Density: 0,62 g/cm3